cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate

• IUPAC Name: cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C20H20ClNO3/c21-18-9-5-4-8-17(18)19(23)22-15-12-10-14(11-13-15)20(24)25-16-6-2-1-3-7-16/h4-5,8-13,16H,1-3,6-7H2,(H,22,23)
• InChI Key: COQJRWLWGJMUQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol

Description

Cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate, also known as CCBA, is a chemical compound that has been widely studied for its potential applications in scientific research. CCBA belongs to the class of benzamide derivatives, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Scientific Research Applications

Cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research is in the development of novel anti-inflammatory and analgesic drugs. This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. Additionally, this compound has been studied for its potential antitumor effects, with promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate is not fully understood, but it is thought to involve the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the immune system. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, this compound may reduce the production of prostaglandins and thereby decrease inflammation and pain. This compound has also been shown to modulate the immune system by reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. In addition to its anti-inflammatory and analgesic effects, this compound has been shown to reduce oxidative stress and improve mitochondrial function. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate for lab experiments is its relatively low toxicity. This compound has been shown to have a favorable safety profile in animal studies, with no significant adverse effects observed at therapeutic doses. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective compound for research purposes. One of the limitations of this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several areas of future research that could be pursued with cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate. One area of interest is the development of novel anti-inflammatory and analgesic drugs based on the structure of this compound. Another area of interest is the investigation of the potential antitumor effects of this compound in clinical trials. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its effects on various physiological systems.

Synthesis Methods

The synthesis of cyclohexyl 4-[(2-chlorobenzoyl)amino]benzoate involves the reaction of 4-aminobenzoic acid with cyclohexanecarbonyl chloride in the presence of a base such as triethylamine. The resulting cyclohexyl 4-aminobenzoate is then reacted with 2-chlorobenzoyl chloride to produce this compound. The purity of this compound can be improved by recrystallization from a suitable solvent.